Cas no 2092512-82-6 ((2S)-2-methylthiomorpholine)

• Product Name: (2S)-2-methylthiomorpholine
• CAS No: 2092512-82-6
• MF: C₅H₁₁NS
• MW: 117.21253991127
• MDL: MFCD32745937
• CID: 5222616
• Update Time: 2025-05-19

(2S)-2-methylthiomorpholine Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine, 2-methyl-, (2S)-
• (2S)-2-methylthiomorpholine

• MDL： MFCD32745937
• Inchi： 1S/C5H11NS/c1-5-4-6-2-3-7-5/h5-6H,2-4H2,1H3/t5-/m0/s1
• InChI Key： MHHCLPHGZOISFK-YFKPBYRVSA-N
• SMILES： N1CCS[C@@H](C)C1

Additional information on (2S)-2-methylthiomorpholine

Professional Introduction to (2S)-2-methylthiomorpholine (CAS No. 2092512-82-6)

The compound (2S)-2-methylthiomorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 2092512-82-6, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This chiral amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a sulfur atom in its structure imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active compounds.

In recent years, the interest in stereoselective synthesis has grown exponentially, particularly in the pharmaceutical industry. The enantiomerically pure form of (2S)-2-methylthiomorpholine represents a critical building block for developing novel therapeutics. Its stereochemistry plays a pivotal role in determining the biological activity and pharmacokinetic properties of the final drug molecules. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve high enantiomeric purity, ensuring that the desired therapeutic effects are maximized while minimizing adverse reactions.

The structural motif of (2S)-2-methylthiomorpholine shares similarities with other morpholine derivatives that have been extensively studied for their medicinal properties. Morpholine derivatives are known for their versatility in drug design, often serving as key pharmacophores in molecules targeting neurological disorders, cardiovascular diseases, and infectious diseases. The sulfur atom in this compound enhances its solubility in both polar and non-polar solvents, facilitating its use in diverse chemical reactions and formulations.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve drug efficacy and reduce side effects. The synthesis of (2S)-2-methylthiomorpholine has been refined through continuous innovation in synthetic chemistry. Recent studies have demonstrated the use of transition metal-catalyzed reactions to streamline the preparation of this compound, reducing reaction times and improving yields. Additionally, green chemistry principles have been integrated into these processes, minimizing waste and hazardous byproducts, thereby aligning with global sustainability goals.

The pharmacological potential of (2S)-2-methylthiomorpholine has been explored in several preclinical studies. Its ability to interact with biological targets such as enzymes and receptors has been investigated for potential applications in treating conditions like inflammation, pain management, and neurodegenerative diseases. The sulfur-containing moiety is particularly interesting as it can participate in hydrogen bonding and hydrophobic interactions, which are crucial for binding affinity and specificity. These interactions are often fine-tuned during drug design to enhance therapeutic outcomes.

Computational modeling and molecular dynamics simulations have played a crucial role in understanding the binding mechanisms of (2S)-2-methylthiomorpholine with biological targets. These techniques allow researchers to predict how the compound will behave within a biological system, providing insights into its potential efficacy and safety profiles. By leveraging computational tools, scientists can accelerate the drug discovery process, identifying promising candidates for further experimental validation.

In addition to its applications in drug development, (2S)-2-methylthiomorpholine has shown promise as a ligand in coordination chemistry. Its ability to form stable complexes with metal ions makes it useful for developing catalysts and materials with specialized properties. These complexes can be employed in various industrial processes, including polymerization reactions and organic transformations, where precise control over reaction conditions is essential.

The future prospects of (2S)-2-methylthiomorpholine are vast, with ongoing research focusing on expanding its applications across multiple domains. Innovations in synthetic methodologies continue to enhance its accessibility, while advancements in biotechnology offer new avenues for exploring its biological roles. As our understanding of molecular interactions deepens, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine and materials science.